Cas no 6638-64-8 (6H-Dibenzo[b,d]pyran-6-one,3-nitro-)

6H-Dibenzo[b,d]pyran-6-one,3-nitro- structure
6638-64-8 structure
Product Name:6H-Dibenzo[b,d]pyran-6-one,3-nitro-
CAS No:6638-64-8
MF:C13H7NO4
MW:241.198983430862
CID:505242
PubChem ID:24847947
Update Time:2025-09-25

6H-Dibenzo[b,d]pyran-6-one,3-nitro- Chemical and Physical Properties

Names and Identifiers

    • 6H-Dibenzo[b,d]pyran-6-one,3-nitro-
    • 7-Nitro-3,4-benzocoumarin
    • 3-Nitro-6H-benzo[c]chromen-6-one
    • 3-nitro-6H-dibenzo(b,d)pyran-6-one
    • 3-nitro-benzo[c]chromen-6-one
    • 3-Nitrodibenzo<b,d>pyran-6-on
    • 3-NITRODIBENZOPYRANONE
    • 6H-Dibenzo(B,D)pyran-6-one,3-nitro
    • 7-Nitro-3,4-[1,3]butadieno-2H-1-benzopyran-2-one
    • 7-Nitro-9-oxaphenanthren-10-one
    • AKOS015889237
    • UNII-8AG8EV4H44
    • 7-Nitro-3,4-benzocoumarin, 98%
    • NSC48270
    • 2-Biphenylcarboxylic acid, 2'-hydroxy-4'-nitro-, delta-lactone
    • FT-0735170
    • 8AG8EV4H44
    • MFCD00004992
    • NSC-48270
    • DTXSID40216603
    • 3-nitrobenzo[c]chromen-6-one
    • NSC 48270
    • 3-Nitro-6H-dibenzo[b,d]pyran-6-one
    • 7-nitrobenzo[c]chromen-6-one
    • CCRIS 7714
    • SCHEMBL2990038
    • 3-Nitro-6H-benzo[c]chromen-6-one #
    • 6638-64-8
    • 6H-Dibenzo(b,d)pyran-6-one, 3-nitro-
    • Nitro-6H-dibenzo(b,d)pyran-6-one, 3-
    • MDL: MFCD00004992
    • Inchi: 1S/C13H7NO4/c15-13-11-4-2-1-3-9(11)10-6-5-8(14(16)17)7-12(10)18-13/h1-7H
    • InChI Key: KWGYGQPIDANWAX-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=CC=2C2C=CC(=CC1=2)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 241.03800
  • Monoisotopic Mass: 241.038
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.1A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.9

Experimental Properties

  • Color/Form: solid
  • Density: 1.457
  • Melting Point: 203-205 °C (lit.)
  • Boiling Point: 431.5°C at 760 mmHg
  • Flash Point: 210.1°C
  • Refractive Index: 1.673
  • PSA: 76.03000
  • LogP: 3.37760
  • Solubility: Not determined

6H-Dibenzo[b,d]pyran-6-one,3-nitro- Security Information

  • Symbol: GHS06
  • Signal Word:Danger
  • Hazard Statement: H301-H319
  • Warning Statement: P301+P310-P305+P351+P338
  • Hazardous Material transportation number:UN 2811 6.1/PG 3
  • WGK Germany:2
  • Hazard Category Code: 22-36
  • Safety Instruction: S26
  • RTECS:HP8757700
  • Hazardous Material Identification: Xn
  • Risk Phrases:R22; R36

6H-Dibenzo[b,d]pyran-6-one,3-nitro- Customs Data

  • HS CODE:2914700090
  • Customs Data:

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

6H-Dibenzo[b,d]pyran-6-one,3-nitro- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
130184-1G
6H-Dibenzo[b,d]pyran-6-one,3-nitro-
6638-64-8
1g
¥1496.56 2023-12-10
1PlusChem
1P00FEPH-100mg
7-NITRO-3,4-BENZOCOUMARIN
6638-64-8 98%
100mg
$59.00 2024-04-22
1PlusChem
1P00FEPH-1g
7-NITRO-3,4-BENZOCOUMARIN
6638-64-8 98%
1g
$123.00 2024-04-22
abcr
AB465747-1g
7-Nitro-3,4-benzocoumarin; .
6638-64-8
1g
€195.90 2025-04-17

6H-Dibenzo[b,d]pyran-6-one,3-nitro- Related Literature

  • 1. Cyclisation reactions involving the oxidation of carboxylic acids with lead tetra-acetate. Part I. The conversion of 2′-substituted biphenyl-2-carboxylic acids into 3,4-benzocoumarin
    D. I. Davies,C. Waring J. Chem. Soc. C 1967 1639
  • 2. The reaction of biphenyl-2-carboxylic acid silver salts with iodine
    D. J. Chalmers,R. H. Thomson J. Chem. Soc. C 1968 848
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